Cas no 1875825-08-3 (Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate)
1875825-08-3 structure
Product Name:Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
CAS No:1875825-08-3
MF:C10H16N2O2S
MW:228.311241149902
CID:5809947
PubChem ID:165826565
Update Time:2024-01-11
Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1458384
- 1875825-08-3
- methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
- Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
-
- Inchi: 1S/C10H16N2O2S/c1-5(2)6(3)8-7(9(13)14-4)12-10(11)15-8/h5-6H,1-4H3,(H2,11,12)
- InChI Key: ZTIHKYSLWCFZQL-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(C(=O)OC)=C1C(C)C(C)C
Computed Properties
- Exact Mass: 228.09324893g/mol
- Monoisotopic Mass: 228.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 93.4Ų
Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458384-0.05g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 0.05g |
$959.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-0.1g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 0.1g |
$1005.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-0.25g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 0.25g |
$1051.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-0.5g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 0.5g |
$1097.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-1.0g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 1g |
$1142.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-2.5g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 2.5g |
$2240.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-5.0g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 5g |
$3313.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-10.0g |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 10g |
$4914.0 | 2023-06-06 | ||
| Enamine | EN300-1458384-50mg |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1458384-100mg |
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate |
1875825-08-3 | 100mg |
$930.0 | 2023-09-29 |
Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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